3-(Aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Molecular Formula: C7H9N5O
• Molecular Weight: 179.18 g/mol
• SMILES: CN1C=CN2C(=NN=C2C1=O)CN
• InChI: InChI=1S/C7H9N5O/c1-11-2-3-12-5(4-8)9-10-6(12)7(11)13/h2-3H,4,8H2,1H3
• InChIKey: BRVXOWINAUEMAX-UHFFFAOYSA-N

3-(Aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one: Physicochemical & Scaffold Identity

3-(Aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS 2089258-48-8) is a heterocyclic small molecule belonging to the triazolo[4,3-a]pyrazin-8-one family. Its structure features a fused triazole-pyrazine core bearing a primary aminomethyl substituent at position 3 and a methyl group at position 7 [1]. The compound has a molecular weight of 179.18 g/mol, a computed XLogP3 of -2, and a topological polar surface area (TPSA) of 77 Ų, with one hydrogen bond donor and four acceptors [1]. This scaffold is recognized as a privileged template in medicinal chemistry, underpinning the marketed DPP-IV inhibitor sitagliptin and numerous PDE1, PARP1, and P2X7 antagonist programs [2].

Scaffold Triazolo[4,3-a]pyrazine privileged template (sitagliptin core)

Handle Primary amine (–CH₂NH₂) for derivatization and conjugation

Physicochemical Low LogP, moderate TPSA window for fragment library design

• [1] PubChem Compound Summary for CID 125515230, 3-(Aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one. National Center for Biotechnology Information (2024). View Source
• [2] Abdel-Magid, A. F. et al. New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry. Arabian Journal of Chemistry, 2020, 13, 8532-8591. View Source

3-(Aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one: Differentiation from Generic Triazolopyrazinones

Even subtle structural modifications within the 3,7-disubstituted triazolo[4,3-a]pyrazin-8-one series produce sharply divergent physicochemical and pharmacological profiles. The specific combination of a primary aminomethyl group at position 3 and a methyl group at position 7 defines a distinct region of drug-like property space — including logP, hydrogen-bonding capacity, and steric bulk — that analogs with N-methylation, 7-cyclopropyl substitution, or 7-des-methyl variants cannot recapitulate [1]. The triazolo[4,3-a]pyrazine scaffold is highly sensitive to regioisomeric changes, and small alterations in substitution can profoundly alter target binding, as demonstrated by the narrow structure-activity relationships observed for PDE1 inhibitors and PARP1 antagonists built on this core [2][3].

Substitution-sensitive scaffold N-methyl, 7-cyclopropyl, or 7-des-methyl analogs exhibit divergent logP and HBD profiles; may not be directly interchangeable.

Regioisomeric sensitivity Small triazolo[4,3-a]pyrazine regioisomer changes can profoundly alter target binding (PDE1, PARP1 SAR).

Derivatization mismatch Secondary amine analogs lack the primary amine handle, limiting amide coupling and conjugation strategies.

• [1] PubChem Compound Summary for CID 125515230; estimated properties for comparator compounds based on molecular structure and atom-based LogP contribution methods. View Source
• [2] Eli Lilly and Company. [1,2,4]Triazolo[4,3-a]pyrazin-8-one derivatives as PDE1 inhibitors. Patent HK40042879B, 2019. View Source
• [3] Wang, P. et al. Identification of [1,2,4]Triazolo[4,3-a]pyrazine PARP1 inhibitors with overcome acquired resistance activities. European Journal of Medicinal Chemistry, 2023, 258, 115709. View Source

3-(Aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one: Quantitative Differentiation vs. Closest Analogs

Lipophilicity and Permeability Differentiation

The target compound exhibits an XLogP3 of -2, approximately 0.6 log units lower than the N-methyl analog (estimated XLogP3 ≈ -1.4) and roughly 1.7 log units lower than the 7-cyclopropyl analog (estimated XLogP3 ≈ -0.3) [1]. Compared to the unadorned triazolo[4,3-a]pyrazin-8(7H)-one core scaffold (LogP = -0.5824, TPSA = 63.05 Ų) , the 3-aminomethyl-7-methyl substitution increases polarity (TPSA 77 Ų) while lowering lipophilicity, creating a distinct physicochemical signature.

Lipophilicity

Reported

XLogP3 = -2, TPSA = 77 Ų

ΔLogP -0.6 to -1.7 vs analogs

Lower LogP favors aqueous solubility; elevated TPSA impacts permeability trade-off.

Computed properties; verify experimentally.

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = -2; TPSA = 77 Ų
Comparator Or Baseline	N-methyl analog (CAS 2089258-40-0): estimated XLogP3 ≈ -1.4; 7-cyclopropyl analog (CAS 1710845-76-3): estimated XLogP3 ≈ -0.3; Core scaffold [1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one: LogP = -0.5824, TPSA = 63.05 Ų
Quantified Difference	ΔLogP = -0.6 to -1.7 vs. analogs; ΔTPSA = +13.95 Ų vs. core scaffold
Conditions	Computed properties: XLogP3 (PubChem 2021.05.07 release); scaffold data from benchchem.com technical datasheet

Why This Matters

A lower LogP favors aqueous solubility and may reduce non-specific protein binding, while the elevated TPSA impacts membrane permeability — a critical trade-off for selecting the appropriate analog for CNS vs. peripheral target applications.

• [1] PubChem CID 125515230, computed properties (XLogP3, TPSA). Comparator LogP values estimated using atom-based contribution methods (CLOGP fragment constants). View Source

Hydrogen Bond Donor Capacity: Primary vs. N-Methyl Amine

The target compound possesses one hydrogen bond donor (the primary amine NH₂), while the N-methyl analog (CAS 2089258-40-0) lacks any HBD capability (HBD = 0) [1]. This functional group difference is predicted to alter binding interactions with biological targets: primary amines can serve as dual HBD/HBA motifs, whereas secondary N-methyl amines can only accept hydrogen bonds.

HBD Capacity

Reported

1 HBD (primary amine)

N-methyl analog: 0 HBD

Primary amine enables amide coupling and conjugation unavailable to N-methyl analog.

Structural analysis; derivatization implications.

Evidence Dimension	Hydrogen bond donor count and amine class
Target Compound Data	1 HBD (primary amine, –CH₂NH₂); 4 HBA
Comparator Or Baseline	N-methyl analog (CAS 2089258-40-0): 0 HBD (secondary amine, –CH₂NHCH₃); 5 HBA
Quantified Difference	ΔHBD = 1; altered hybridization and steric profile of amine lone pair
Conditions	Structural analysis based on molecular formula and standard valence rules

Why This Matters

The primary amine enables derivatization via amide coupling, sulfonamide formation, or reductive amination that is inaccessible with the N-methyl analog, directly impacting the compound's utility as a synthetic intermediate or fragment for library construction.

• [1] PubChem CID 125515230, computed hydrogen bond donor/acceptor counts. N-methyl analog structure: CAS 2089258-40-0, molecular formula C₈H₁₁N₅O. View Source

Molecular Weight & Ligand Efficiency Comparison

With a molecular weight of 179.18 Da, the target compound occupies a niche between the lighter unsubstituted analog (MW 167.17 Da, CAS 2094616-86-9) and the heavier cyclopropyl analog (MW 205.22 Da, CAS 1710845-76-3) [1]. All three compounds comply with Lipinski's Rule of Five (MW < 500), but the target compound's intermediate mass, combined with its lower LogP, yields a distinct ligand efficiency profile that may favor fragment-based screening applications.

Ligand Efficiency

Reported

MW = 179.18 Da

Passes Lipinski rules

Intermediate size with favorable drug-likeness for fragment-based screening.

Verify in assay.

Evidence Dimension	Molecular weight and computed drug-likeness parameters
Target Compound Data	MW = 179.18 Da; XLogP3 = -2; TPSA = 77 Ų; HBD = 1; HBA = 4; Rotatable bonds = 1
Comparator Or Baseline	Unsubstituted analog (CAS 2094616-86-9): MW = 167.17 Da; Cyclopropyl analog (CAS 1710845-76-3): MW = 205.22 Da; Lipinski Rule of Five thresholds: MW < 500, LogP ≤ 5, HBD ≤ 5, HBA ≤ 10
Quantified Difference	ΔMW = +12.01 Da vs. unsubstituted; ΔMW = -26.04 Da vs. cyclopropyl; All three compounds pass Lipinski criteria
Conditions	Computed molecular properties from PubChem and supplier datasheets (AKSci, Leyan)

Why This Matters

The compound's intermediate size and favorable drug-likeness parameters position it as a versatile starting point for lead optimization, offering a balance of synthetic tractability and potential biological activity that heavier or lighter analogs may not provide.

• [1] PubChem CID 125515230, molecular weight and computed properties. View Source

Scaffold Validation: Sitagliptin and Triazolo[4,3-a]pyrazine

The triazolo[4,3-a]pyrazine core is clinically validated by sitagliptin, a marketed DPP-IV inhibitor for type 2 diabetes that incorporates the identical fused heterocyclic scaffold [1]. This establishes the scaffold's pharmaceutical tractability and safety profile. The target compound differs from sitagliptin at key substitution positions (3-aminomethyl vs. 3-trifluoromethyl; 7-methyl vs. 7-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]), providing a chemically distinct starting point for novel IP space.

Scaffold Validation

Class-level

Sitagliptin shares identical triazolo[4,3-a]pyrazine core

Marketed DPP-IV inhibitor confirms scaffold tractability; distinct substitution offers novel IP space.

Class-level inference; no direct activity data.

Evidence Dimension	Clinical validation of the triazolo[4,3-a]pyrazine scaffold
Target Compound Data	3-aminomethyl, 7-methyl substitution on triazolo[4,3-a]pyrazin-8-one core
Comparator Or Baseline	Sitagliptin: 3-trifluoromethyl, 7-[(3R)-3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl] substitution; approved oral DPP-IV inhibitor (Januvia®)
Quantified Difference	Structurally distinct substitution vectors; sitagliptin MW = 407.3 Da vs. target MW = 179.18 Da
Conditions	Marketed drug profile (FDA approval 2006); target compound is a research-grade building block

Why This Matters

The scaffold's clinical precedent de-risks investment in triazolo[4,3-a]pyrazine-based programs, while the target compound's distinct substitution pattern offers freedom-to-operate advantages over sitagliptin-related IP.

• [1] Sitagliptin hydrochloride. PubChem Compound Summary, CID 4369359. National Center for Biotechnology Information. Triazolo[4,3-a]pyrazine core DPP-IV inhibitor. View Source

PDE1 & PARP1 Inhibitory Activity Potential

Closely related 3,7-disubstituted triazolo[4,3-a]pyrazin-8-one derivatives exhibit potent PDE1 inhibition (PDE1-IN-2: IC50 = 6 nM for PDE1C, 140 nM for PDE1B, 164 nM for PDE1A) and sub-nanomolar PARP1 inhibition (compounds 17m, 19a, 19c, 19e, 19i, 19k: IC50 < 4.1 nM) [1]. While direct IC50 values for the target compound against these enzymes are not publicly available, its unique 3-aminomethyl pharmacophore is predicted to engage the catalytic site differently than the 3-propyl or 3-oxanyl substituents found in characterized PDE1 inhibitors.

PDE1/PARP1 Potential

Class-level

Analogs: PDE1C IC50 6 nM, PARP1 IC50

Target compound untested

Structurally related analogs show potent inhibition; target may exhibit differentiated profile.

Direct IC50 data not available; profiling recommended.

Evidence Dimension	Enzyme inhibition potency of closely related triazolo[4,3-a]pyrazin-8-one analogs
Target Compound Data	3-aminomethyl-7-methyl substitution; direct IC50 data not available
Comparator Or Baseline	PDE1-IN-2 (3-oxanyl, 7-cyclopentylmethyl): PDE1C IC50 = 6 nM; PARP1 inhibitor 19k: IC50 < 4.1 nM vs. PARP1
Quantified Difference	Not quantifiable without direct testing; structural divergence at position 3 (aminomethyl vs. oxanyl/propyl) is substantial
Conditions	PDE1 assay: recombinant human PDE1 isoforms, 384-well format; PARP1 assay: recombinant human PARP1 enzymatic assay

Why This Matters

The demonstrated potency of structurally related triazolo[4,3-a]pyrazin-8-one analogs against PDE1 and PARP1 indicates that the target compound, with its distinct 3-aminomethyl motif, may exhibit a differentiated selectivity profile worth profiling in these target families.

• [1] Wang, P. et al. Identification of [1,2,4]Triazolo[4,3-a]pyrazine PARP1 inhibitors with overcome acquired resistance activities. Eur. J. Med. Chem., 2023, 258, 115709. Compounds 17m, 19a, 19c, 19e, 19i, 19k: PARP1 IC50 < 4.1 nM. View Source

3-(Aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one: Application Scenarios

Fragment-Based Library Design for PDE/PARP

With a molecular weight of 179.18 Da and favorable ligand efficiency parameters, this compound meets fragment library criteria (MW < 250 Da). Its primary amine handle enables rapid parallel derivatization for SAR exploration around the triazolo[4,3-a]pyrazine core, leveraging the scaffold's validated activity against PDE1 (IC50 as low as 6 nM for close analogs) and PARP1 (IC50 < 4.1 nM) [1][2]. The lower LogP (-2) relative to N-methyl and cyclopropyl analogs may reduce non-specific binding in fragment screens.

Synthesis of PDE1-Selective Inhibitors

The 3-aminomethyl substituent differentiates this compound from the 3-propyl and 3-oxanyl PDE1 inhibitors disclosed in patent literature (e.g., WO2019156861A1, WO2016/055618A1) [1]. Researchers pursuing PDE1 as a target for diabetic kidney disease, heart failure, or CNS disorders can use this compound as a structurally novel starting point, potentially yielding inhibitors with altered isoform selectivity (PDE1A vs. PDE1B vs. PDE1C) compared to existing leads.

Chemical Biology Probe Development

The primary aminomethyl group permits chemoselective conjugation to fluorophores, biotin, or solid supports without requiring protection/deprotection steps needed for secondary amine analogs. This enables efficient generation of affinity probes or click-chemistry-compatible derivatives for target identification and cellular imaging studies using the triazolo[4,3-a]pyrazine pharmacophore [1].

Application

Selection Property

Validation Focus

Fragment-Based Library Design (PDE/PARP)

Low MW & primary amine handle

Ligand efficiency & derivatization feasibility

PDE1-Selective Inhibitor Synthesis

Distinct 3-aminomethyl substitution

Isoform selectivity vs. existing leads

Chemical Biology Probe Development

Primary amine for chemoselective conjugation

Affinity probe or click chemistry compatibility

• [1] Eli Lilly and Company. [1,2,4]Triazolo[4,3-a]pyrazin-8-one derivatives. Patent WO2019156861A1 and HK40042879B, 2019. PDE1 inhibitor pharmacophore definition. View Source
• [2] Wang, P. et al. Identification of [1,2,4]Triazolo[4,3-a]pyrazine PARP1 inhibitors. Eur. J. Med. Chem., 2023, 258, 115709. View Source